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Cat. No.: B1401581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key antimicrobial agents, tylvalosin
tartrate and tiamulin, for the control of swine dysentery, a significant enteric disease in swine

caused by Brachyspira hyodysenteriae. Due to a lack of direct head-to-head comparative

studies in the public domain, this document presents available efficacy data and experimental

protocols for each compound individually to facilitate an informed assessment.

Mechanism of Action: Targeting Bacterial Protein
Synthesis
Both tylvalosin tartrate, a macrolide antibiotic, and tiamulin, a pleuromutilin antibiotic, exert

their antimicrobial effects by inhibiting protein synthesis in susceptible bacteria. They achieve

this by binding to the 50S subunit of the bacterial ribosome, a critical component of the protein

synthesis machinery. This binding interferes with the peptidyl transferase center, ultimately

halting the elongation of the polypeptide chain and leading to bacterial growth inhibition or cell

death.[1]

Below are diagrams illustrating the mechanism of action for each drug.
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Tylvalosin Tartrate Mechanism of Action
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Tylvalosin Tartrate's inhibitory action on the 50S ribosomal subunit.

Tiamulin Mechanism of Action
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Tiamulin's inhibitory action on the 50S ribosomal subunit.

Efficacy of Tylvalosin Tartrate in Swine Dysentery
Control
A study was conducted on a farrow-to-finish herd with a history of chronic swine dysentery

where the B. hyodysenteriae isolate was resistant to pleuromutilins. Tylvalosin was used as

part of an elimination program.[2][3]

Quantitative Data Summary
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Performance Metric
Before Tylvalosin
Treatment (2009)

After Tylvalosin
Treatment (2011)

Percentage Change

Feed Conversion

Ratio
2.84 2.50 -12%

Mortality Rate 3.99% 2.49% -37%

Antimicrobial Use

Cost
€3710 €1057 -71.5%

Experimental Protocol

Animal Subjects: A mixed farm of 200 sows and 1500 finishers.

Disease Model: Naturally occurring chronic swine dysentery with a B. hyodysenteriae isolate

resistant to pleuromutilins.

Treatment Regimen: Sows were treated with tylvalosin at a dose of 4.25 mg/kg body weight

daily for four weeks. This was combined with a strict program for rodent control and hygiene.

[2][3]

Method of Administration: In-feed.

Parameters Monitored: Clinical signs of dysentery, presence of B. hyodysenteriae in fecal

samples (PCR), feed conversion ratio, mortality rate, and antimicrobial use costs.[2][3]

Efficacy of Tiamulin in Swine Dysentery Control
Several field trials have evaluated the efficacy of tiamulin for the control of swine dysentery.

One report summarized findings from three well-controlled laboratory and field trials.[4] Another

study compared tiamulin to tylosin (a different macrolide) in drinking water.

Quantitative Data Summary from Tiamulin Feed Premix Trials[4]
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Treatment
Group
(Tiamulin in
feed)

Mortality (%)
Average Daily
Gain (lb)

Gain/Feed
Days with
Bloody Feces
(%)

0 g/ton (Control) 0 0.52 0.239 22.7

20 g/ton 0 1.08 0.332 0

35 g/ton 0 0.95 0.316 0

50 g/ton 16.7 0.95 0.343 0.8

Experimental Protocol for Tiamulin Feed Premix Trials[4]

Animal Subjects: Forty-eight crossbred pigs (28 barrows and 20 gilts) with an average weight

of 34 pounds.

Disease Model: Induced infection by feeding infective material (colonic tissue and contents)

from pigs with clinical signs of swine dysentery on day 0 and day 40.

Treatment Regimen: Medicated feed was self-fed from after infection on day 0 to test

termination on Day 63.

Method of Administration: In-feed.

Parameters Monitored: Mortality, weight gain, feed consumption, presence of treponemes in

rectal swabs, and clinical signs (general appearance, dehydration, diarrhea, and presence of

blood in feces).[4]

Experimental Workflow

The following diagram illustrates a general experimental workflow for evaluating the efficacy of

antimicrobial agents against swine dysentery.
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General Experimental Workflow for Swine Dysentery Efficacy Trial
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A generalized workflow for swine dysentery efficacy studies.
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Discussion
While a direct comparative study is not available, the presented data suggest that both

tylvalosin tartrate and tiamulin are effective in the control of swine dysentery.

Tylvalosin demonstrated significant improvements in production parameters in a herd with

pleuromutilin-resistant swine dysentery, highlighting its potential utility in cases of resistance to

other treatments.[2][3] The study design, a before-and-after comparison on a single farm,

provides valuable real-world data but lacks a concurrent control group.

Tiamulin has been shown to be effective in preventing clinical signs of dysentery in

experimentally infected pigs.[4] The controlled experimental setting allows for a clear

demonstration of efficacy against a susceptible isolate.

The choice between these two antimicrobials may depend on several factors, including the

antimicrobial susceptibility of the specific B. hyodysenteriae strain present on the farm, the

history of antimicrobial use, and the specific production goals (e.g., treatment of an acute

outbreak versus a long-term control or elimination program).

Conclusion
Both tylvalosin tartrate and tiamulin are valuable tools for the control of swine dysentery. Their

shared mechanism of action, targeting the 50S ribosomal subunit, provides a robust method for

inhibiting the growth of Brachyspira hyodysenteriae. The available data, although not from

direct comparative trials, indicate that both products can improve key performance indicators in

affected swine herds. Further research in the form of head-to-head clinical trials would be

beneficial to provide a more definitive comparison of their efficacy and economic benefits in the

field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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